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Compound of Interest

Compound Name: 5-Methoxyindan-1-one

Cat. No.: B147253 Get Quote

5-Methoxyindan-1-one: A Technical Guide
CAS Number: 5111-70-6

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Methoxyindan-1-one, a

heterocyclic compound with potential applications in organic synthesis and medicinal chemistry.

This document collates available data on its chemical and physical properties, spectral

characteristics, a representative synthetic protocol, and a discussion of the biological activities

of the broader class of substituted indanones.

Chemical and Physical Properties
5-Methoxyindan-1-one is a solid crystalline powder, with its appearance described as ranging

from white to light yellow or brown. It is soluble in methanol.

Table 1: General and Chemical Properties
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Property Value Source(s)

IUPAC Name
5-methoxy-2,3-dihydro-1H-

inden-1-one
[1]

Synonyms

5-Methoxyindanone, 2,3-

Dihydro-5-methoxy-1H-inden-

1-one

[1]

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.19 g/mol [1]

CAS Number 5111-70-6 [1]

InChI

InChI=1S/C10H10O2/c1-12-8-

3-4-9-7(6-8)2-5-10(9)11/h3-

4,6H,2,5H2,1H3

[1]

InChIKey
QOPRWBRNMPANKN-

UHFFFAOYSA-N
[1]

Canonical SMILES
COC1=CC2=C(C=C1)C(=O)C

C2
[1]

Table 2: Physical Properties

Property Value Source(s)

Physical State Powder Solid [2]

Appearance Brown [2]

Melting Point 107 - 111 °C [2]

Boiling Point 150 °C / 2 mmHg [2]

Odor Odorless [2]

Solubility Soluble in Methanol [2]

Spectral Data
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A summary of the available spectral data for 5-Methoxyindan-1-one is presented below. This

data is crucial for the identification and characterization of the compound.

Table 3: Spectral Data Summary

Technique Data Highlights Source(s)

¹H NMR Spectra available. [3]

¹³C NMR Spectra available. [3]

Mass Spectrometry (MS) Spectra available. [3]

Infrared (IR) Spectroscopy Spectra available. [3]

UV-Vis Spectroscopy Spectra available. [3]

Synthesis of 5-Methoxyindan-1-one
The most common and direct route for the synthesis of 5-Methoxyindan-1-one is the

intramolecular Friedel-Crafts cyclization of 3-(4-methoxyphenyl)propanoic acid. This reaction is

typically promoted by a strong acid catalyst such as polyphosphoric acid (PPA) or Eaton's

reagent (a solution of phosphorus pentoxide in methanesulfonic acid).[4][5][6]

Representative Experimental Protocol
The following protocol is a representative procedure for the synthesis of 5-Methoxyindan-1-
one based on established methods for intramolecular Friedel-Crafts cyclization of related

compounds.[5][6]

Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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